2-(3-Methylbut-2-enoxy)-4-(pyrimidin-2-ylamino)benzonitrile

• CAS No.: 873893-73-3
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 2-(3-methylbut-2-enoxy)-4-(pyrimidin-2-ylamino)benzonitrile
• InChI: InChI=1S/C16H16N4O/c1-12(2)6-9-21-15-10-14(5-4-13(15)11-17)20-16-18-7-3-8-19-16/h3-8,10H,9H2,1-2H3,(H,18,19,20)
• InChI Key: YQGOUSSTHKBBGB-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCOC1=C(C=CC(=C1)NC2=NC=CC=N2)C#N)C

Description

2-(3-Methylbut-2-enoxy)-4-(pyrimidin-2-ylamino)benzonitrile is a useful research compound. Its molecular formula is C16H16N4O and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general procedure for O-alkylation of 2-R-5-(heteroaryl-2-ylamino)phenol, 2-cyano-5-(pyrimidin-2-ylamino)phenol (10 mg, 0.047 mmol) and Cs2CO3 (16 mg, 0.049 mmol) in acetone (2.0 mL) was treated with 4-bromo-2-methyl-2-butene (5.5 μL, 0.14 mmol) at room temperature. The title compound was obtained after purification by flash chromatography on silica gel (hexane:EtOAc 6/4) in 30% yield (4 mg).